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Compound of Interest

Compound Name: 2-(Vinyloxy)ethanol

Cat. No.: B1195950 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols, operational guidance, and

disposal plans for the handling of 2-(Vinyloxy)ethanol (CAS No. 764-48-7) in a laboratory

setting. Adherence to these procedures is critical for ensuring personnel safety and regulatory

compliance.

Hazard Identification and Classification
2-(Vinyloxy)ethanol is classified as a flammable liquid. It is a colorless to pale yellow liquid

with a mild, ether-like odor.[1] While studies on its toxicity are limited, it is considered to have

low to moderate acute toxicity.[1] Inhalation or prolonged skin contact may cause irritation to

the respiratory tract or dermatitis.[1][2]

GHS Hazard Statements:

H226: Flammable liquid and vapor.[1][3]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2-(Vinyloxy)ethanol. All PPE should be

inspected prior to use.
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PPE Category Specification

Eye and Face Protection

Chemical splash goggles are required.[4] A face

shield must be worn in conjunction with goggles

when there is a potential for splashing.[4]

Hand Protection

Chemical-resistant gloves are required. While

specific breakthrough time data for 2-

(Vinyloxy)ethanol is not readily available, nitrile

or butyl rubber gloves are generally

recommended for flammable liquids.[4][5] It is

crucial to consult the glove manufacturer's

compatibility data for the specific chemical being

used.

Body Protection

A flame-resistant lab coat is required.[6] When

handling larger volumes, a 100% cotton lab coat

is a suitable alternative.[4][7] Long pants and

closed-toe shoes must be worn at all times in

the laboratory.[4][7]

Respiratory Protection

Work should be conducted in a certified

chemical fume hood to minimize inhalation

exposure.[5][6][8] If work outside a fume hood is

unavoidable and air concentrations may exceed

exposure limits, respiratory protection is

required. Contact your institution's

Environmental Health and Safety (EHS)

department for a respiratory protection analysis.

[5]

Quantitative Safety Data
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Property Value

Boiling Point 143 °C (lit.)

Density 0.982 g/mL at 25 °C (lit.)

Vapor Pressure 3.6 mmHg at 25 °C

Oral LD50 (Rat) 3910 mg/kg

Sources:[2][3][9]

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the safe handling of 2-(Vinyloxy)ethanol for a standard laboratory

procedure.

4.1. Preparation

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for 2-(Vinyloxy)ethanol.

Designate Work Area: All handling of 2-(Vinyloxy)ethanol must occur within a certified

chemical fume hood.[5][6][8]

Assemble Materials: Gather all necessary equipment, including glassware, reagents, and

waste containers, and place them inside the fume hood.

Don PPE: Put on all required personal protective equipment as specified in Section 2.

4.2. Handling and Use

Grounding: When transferring from a metal container, ensure the container is properly

grounded to prevent static discharge.[8]

Dispensing: Use non-sparking tools for all transfers.[3] Dispense the smallest quantity of 2-
(Vinyloxy)ethanol necessary for the experiment.
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Heating: Never heat 2-(Vinyloxy)ethanol with an open flame.[7][8] Use a controlled heating

source such as a heating mantle with a stirrer, an oil bath, or a steam bath.

Maintain Containment: Keep containers of 2-(Vinyloxy)ethanol tightly closed when not in

use.[5][6]

4.3. Post-Procedure

Decontamination: Decontaminate all surfaces and equipment that came into contact with 2-
(Vinyloxy)ethanol using a suitable solvent, followed by soap and water.

Waste Disposal: Dispose of all waste, including empty containers and contaminated

materials, according to the disposal plan in Section 5.

Doff PPE: Remove PPE in the correct order to avoid cross-contamination. Remove gloves

last and wash hands thoroughly with soap and water.

Disposal Plan
All 2-(Vinyloxy)ethanol waste is considered hazardous waste and must be disposed of

accordingly.

Liquid Waste: Collect all liquid waste containing 2-(Vinyloxy)ethanol in a clearly labeled,

compatible, and sealed waste container.

Solid Waste: Any materials contaminated with 2-(Vinyloxy)ethanol, such as pipette tips,

gloves, and paper towels, must be collected in a separate, labeled hazardous waste

container.

Container Disposal: Empty containers that held 2-(Vinyloxy)ethanol must be triple-rinsed

with a suitable solvent. The rinsate must be collected as hazardous waste. The rinsed

container can then be disposed of according to institutional guidelines.

Regulatory Compliance: All waste disposal must be conducted in accordance with local,

state, and federal environmental regulations. Consult your institution's EHS department for

specific disposal procedures.[1]
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Emergency Procedures
6.1. Spills

Minor Spill (less than 1 liter, contained in fume hood):

Alert personnel in the immediate area.

Use a spill kit with an absorbent material compatible with flammable liquids to contain and

absorb the spill.

Collect the absorbed material using non-sparking tools and place it in a sealed, labeled

hazardous waste container.

Decontaminate the area with a suitable solvent and then soap and water.

Major Spill (greater than 1 liter, outside of a fume hood, or any spill you are not comfortable

cleaning):

Evacuate the immediate area and alert others to evacuate.[10][11]

If safe to do so, eliminate all ignition sources.

Close the laboratory doors.

Contact your institution's emergency response team or EHS department immediately.[11]

[12]

6.2. First Aid

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.[3]

Skin Contact: Immediately remove contaminated clothing. Flush the affected skin with

copious amounts of water for at least 15 minutes. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://labman.ouhsc.edu/hbSections.aspx?ID=685
https://cws.auburn.edu/shared/content/files/1758/Emergency%20and%20Spill%20Response%20Procedures.pdf
https://cws.auburn.edu/shared/content/files/1758/Emergency%20and%20Spill%20Response%20Procedures.pdf
https://www.ehs.washington.edu/hazardous-material-spills
https://www.echemi.com/sds/2-vinyloxyethanol-pid_Rock14972.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Storage
Store 2-(Vinyloxy)ethanol in a cool, dry, and well-ventilated area away from sources of

ignition and incompatible materials such as oxidizing agents.[5]

Containers should be tightly closed and clearly labeled.[5]

Store in a designated flammable liquid storage cabinet.[6][8]

Workflow Diagram
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Caption: Workflow for the safe handling of 2-(Vinyloxy)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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